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Compound of Interest

Compound Name: N-Allylacetamide

Cat. No.: B1619842

Technical Guide: Physical Properties of N-
Allylacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physical properties of N-
Allylacetamide, a secondary amide of interest in various research and development
applications. The document outlines its boiling point and density, presents generalized
experimental protocols for their determination, and includes a schematic for its common
synthesis route.

Core Physical and Chemical Properties

N-Allylacetamide (IUPAC name: N-(prop-2-en-1-yl)acetamide) is an organic compound
featuring an allyl group bonded to the nitrogen atom of an acetamide. This structure imparts
specific physical and chemical characteristics relevant to its application in synthesis and
material science.

Quantitative Data Summary

The reported physical properties of N-Allylacetamide exhibit some variation across different
sources. The following table summarizes the available quantitative data. It is recommended
that users verify these properties through experimental analysis for their specific applications.
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Physical Property Reported Value(s) Source(s)
Boiling Point 227.3°C at 760 mmHg [1112]

97 to 102°C at 14 Torr [3]

Density 0.884 g/cm? [1]
~1.4582 g/cm? at 23°C [3]

Molecular Formula CsHoNO [1][4]
Molecular Weight 99.13 g/mol [3114]

Experimental Protocols for Property Determination

While specific, detailed experimental reports for the determination of N-Allylacetamide'’s
physical properties are not readily available in the literature, this section outlines widely
accepted, general protocols for measuring the boiling point and density of liquid organic
compounds. These methodologies can be adapted for the characterization of N-
Allylacetamide.

Boiling Point Determination

The boiling point of a liquid is a key indicator of its volatility and purity. Several methods can be
employed for its determination, with the choice often depending on the available sample
volume.

1. Distillation Method (for sample volumes =5 mL):

» Apparatus: A simple distillation setup is assembled using a round-bottom flask, a condenser,
a thermometer, and a receiving flask.

e Procedure:

o The liquid sample (at least 5 mL) is placed in the distilling flask along with a few boiling
chips or a magnetic stir bar to ensure smooth boiling.

o The flask is heated gently.
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o As the liquid boils and the vapor condenses, the temperature is monitored.

o The boiling point is recorded as the highest stable temperature observed on the
thermometer during the distillation process.

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.
2. Reflux Method:

o Apparatus: A round-bottom flask is fitted with a condenser in a vertical position. A
thermometer is positioned so that its bulb is immersed in the vapor phase above the boiling
liquid.

e Procedure:
o The sample is placed in the flask with boiling chips and heated to a gentle boil.
o The liquid will vaporize and then condense, returning to the flask.

o The thermometer will register the temperature of the hot vapor, which corresponds to the
boiling point at the given pressure.

3. Thiele Tube Method (for small sample volumes <1 mL):

o Apparatus: A Thiele tube, a small test tube, a capillary tube, a thermometer, and a heat
source.

e Procedure:
o A small amount of the liquid is placed in the small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

o The test tube is attached to a thermometer and placed in the Thiele tube containing a
high-boiling point oil.

o The Thiele tube is heated, and as the temperature rises, a stream of bubbles will emerge
from the capillary tube.
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o The heat is removed, and the liquid is allowed to cool. The boiling point is the temperature
at which the liquid is drawn back into the capillary tube.

Density Measurement

Density is a fundamental physical property that can be determined with high precision using
various methods.

1. Pycnometry (Gravimetric Method):
e Apparatus: A pycnometer (a glass flask with a precise volume), and an analytical balance.

e Procedure:

[¢]

The empty pycnometer is weighed accurately.

o ltis then filled with the liquid sample, ensuring no air bubbles are trapped, and weighed
again. The temperature of the liquid is recorded.

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density
(e.g., deionized water) at the same temperature, and weighed.

o The density of the sample is calculated using the weights of the sample, the reference
liquid, and the known density of the reference liquid.

Synthesis of N-Allylacetamide

A common and straightforward method for the synthesis of N-Allylacetamide is the acylation of
allylamine using an acetylating agent such as acetic anhydride or acetyl chloride. The following
diagram illustrates the general workflow for this synthesis.
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Caption: General workflow for the synthesis of N-Allylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1619842#physical-properties-of-n-allylacetamide-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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